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What is PEG-3 Oleamide?

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PEG-3 oleamide

CAS No.: 26027-37-2

Cat. No.: S951569

PEG-3 Oleamide is a synthetic, non-ionic surfactant derived from oleic acid (a fatty acid commonly found
in vegetable oils like olive or sunflower oil) and polyethylene glycol [1] [2]. Its structure combines a
lipophilic (oil-attracting) oleamide backbone with a hydrophilic (water-attracting) chain of three ethylene

oxide units, which gives it its surfactant properties [2] [3].

Technical Profile of PEG-3 Oleamide

Attribute Description

Chemical Names PEG-3 Oleamide, Amide OMV-3 [1]

INCI Name PEG-3 Oleamide [1]

CAS Registry 26027-37-2 [1]

Number

Chemical Amide of oleic acid and a short-chain PEG (3 ethylene oxide units) [1] [2]
Structure

Primary Surfactant (Cleansing agent), Emulsifier [3]

Functions

Common Facial cleansers, body washes, shampoos, micellar waters, makeup removers,
Applications lightweight lotions, and industrial coatings [1] [2]
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Synthesis and Mechanism of Action

Synthesis Pathway The production of PEG-3 Oleamide is a two-step process [2]:

¢ Formation of Oleamide: Oleic acid first reacts with ethanolamine to form oleamide [2].
o Ethoxylation: The oleamide is then treated with an average of three units of ethylene oxide under
controlled conditions to form the final PEG-3 Oleamide product [1] [2].

The following diagram illustrates this synthesis workflow:

(Start: Oleic AcicD

(Intermediate: Oleamida

Final Product:
PEG-3 Oleamide

Click to download full resolution via product page

Functional Mechanism As a surfactant, PEG-3 Oleamide works by reducing the surface tension between
water and oil [3]. Its molecule has a lipophilic tail (the oleamide part) that binds to oil, grease, and dirt, and a

hydrophilic head (the PEG-3 part) that binds to water [2]. This structure allows it to:

o Emulsify: Stabilize mixtures of oil and water, preventing separation in products like lotions and

creams [1] [3].
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e Clean: Surround and lift oils and grime from skin and hair, allowing them to be rinsed away with water

[2] [3].

Applications and Safety

Key Industry Applications

e Cosmetics & Personal Care: Primarily used in rinse-off products for its gentle yet effective cleansing
and foam-producing properties. It is valued for leaving skin feeling clean without tightness [1] [2].

¢ Industrial & Technical: Used as an additive in coatings, lubricants, and plastics to improve viscosity
and stability [1].

Safety and Regulatory Profile

e Comedogenicity: Has a low comedogenic rating of 1/5, meaning it is unlikely to clog pores,
especially as it is primarily used in rinse-off products [2].

¢ Tolerance: Generally well-tolerated by all skin types, though individuals with a specific sensitivity to
PEG compounds may experience irritation [2].

¢ Regulatory Status: It is approved for use in cosmetic products and is subject to relevant regulatory
frameworks, such as those in the European Union [3].

Guidance for Further Research

The search results indicate that publicly available information on PEG-3 Oleamide is predominantly
oriented toward cosmetic and industrial uses. For your research in drug development, I suggest the following

paths to obtain more specific technical data:

e Consult Specialty Chemical Databases: Search for PEG-3 Oleamide on platforms like
SciFinder-n or Reaxys, which provide detailed chemical data, patents, and journal articles that
may discuss its pharmaceutical applications.

¢ Review Patent Literature: Investigate patents for drug formulation technologies, as non-ionic
surfactants like PEG-3 Oleamide are often used to enhance drug solubility and delivery.

e Contact Suppliers Directly: Reach out to technical specialists at chemical manufacturers (like
Chempri, cited in one of the sources) for in-depth technical dossiers, purity specifications, and
toxicological data not available in the public domain [1].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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